Cas no 1806765-73-0 (4-(Difluoromethyl)-2-nitro-5-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 4-(Difluoromethyl)-2-nitro-5-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1806765-73-0
• MF: C₉H₅F₅N₂O₅
• MW: 316.138419866562
• CID: 4843523
• Update Time: 2025-10-28

4-(Difluoromethyl)-2-nitro-5-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-nitro-5-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C9H5F5N2O5/c10-7(11)6-3(1-5(17)18)8(16(19)20)15-2-4(6)21-9(12,13)14/h2,7H,1H2,(H,17,18)
• InChI Key： NYFFXBALYYOYAH-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1CC(=O)O)[N+](=O)[O-])OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 399
• XLogP3: 2.3
• Topological Polar Surface Area: 105

Additional information on 4-(Difluoromethyl)-2-nitro-5-(trifluoromethoxy)pyridine-3-acetic acid

Comprehensive Overview of 4-(Difluoromethyl)-2-nitro-5-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1806765-73-0)

The compound 4-(Difluoromethyl)-2-nitro-5-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1806765-73-0) is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. With its unique structural features, including a difluoromethyl group, a nitro substituent, and a trifluoromethoxy moiety, this molecule exhibits remarkable potential for applications in drug discovery and crop protection. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, given its ability to modulate electronic and steric properties.

In recent years, the demand for fluorinated compounds like 4-(Difluoromethyl)-2-nitro-5-(trifluoromethoxy)pyridine-3-acetic acid has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on sustainable chemistry and green synthesis, as industries seek eco-friendly alternatives to traditional reagents. The compound's pyridine core, combined with its nitro and trifluoromethoxy groups, makes it a versatile intermediate for designing herbicides, fungicides, and even pharmaceutical intermediates. Its CAS No. 1806765-73-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the most intriguing aspects of 4-(Difluoromethyl)-2-nitro-5-(trifluoromethoxy)pyridine-3-acetic acid is its potential role in addressing global challenges such as food security and disease resistance. As climate change intensifies, the need for robust agrochemicals that can protect crops from evolving pathogens has become critical. This compound's difluoromethyl and trifluoromethoxy functionalities are known to enhance its interaction with biological targets, making it a promising candidate for next-generation crop protection agents. Additionally, its nitro group opens avenues for further chemical modifications, enabling the creation of derivatives with tailored properties.

The synthesis and application of 4-(Difluoromethyl)-2-nitro-5-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1806765-73-0) are also of great interest to the pharmaceutical industry. Fluorinated compounds are increasingly used in drug development due to their ability to improve pharmacokinetic profiles. This molecule's pyridine-acetic acid backbone is particularly valuable for designing small-molecule inhibitors and enzyme modulators, which are essential for treating diseases like cancer and inflammatory disorders. Its nitro group further allows for selective reductions, enabling the creation of diverse pharmacophores.

From a technical standpoint, the handling and storage of 4-(Difluoromethyl)-2-nitro-5-(trifluoromethoxy)pyridine-3-acetic acid require careful consideration due to its reactive nitro and fluorinated groups. Proper laboratory protocols must be followed to ensure safety and stability. The compound's solubility in organic solvents like DMSO and acetonitrile makes it suitable for various chemical reactions, including cross-coupling and nucleophilic substitutions. These properties are often highlighted in patent literature and research papers, underscoring its utility in synthetic chemistry.

In conclusion, 4-(Difluoromethyl)-2-nitro-5-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1806765-73-0) represents a fascinating intersection of agrochemical and pharmaceutical research. Its unique structural attributes, including the difluoromethyl, nitro, and trifluoromethoxy groups, make it a valuable tool for scientists exploring new frontiers in drug discovery and crop protection. As the scientific community continues to investigate its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.